Cas no 915922-82-6 (2-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride)

• Product Name: 2-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride
• CAS No: 915922-82-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 1086643
• PubChem ID: 17604836
• Update Time: 2025-04-20

2-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine
• 2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethanamine
• 2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethanamine(SALTDATA: HCl)
• CS-0330338
• 915922-82-6
• 2-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• BB 0238828
• DTXSID60589720
• 2-(3-p-Tolyl-[1,2,4]oxadiazol-5-yl)-ethylamine
• 2-(3-(P-tolyl)-1,2,4-oxadiazol-5-yl)ethan-1-amine
• AKOS002338381
• SCHEMBL14679168
• STL253024
• AKOS BB-7272
• 2-(3-(p-Tolyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride

• MDL： MFCD08691840
• Inchi： 1S/C11H13N3O/c1-8-2-4-9(5-3-8)11-13-10(6-7-12)15-14-11/h2-5H,6-7,12H2,1H3
• InChI Key： IAKNVFODBBNBHI-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 203.10600
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 2.24650